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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B12399081

This guide provides a detailed analysis of the molecular weight of the deuterated organic
compound, Ethyl 2-methylbutanoate-d9. It is intended for researchers, scientists, and
professionals in the field of drug development who utilize isotopically labeled compounds in
their work.

Core Data Presentation

The molecular weight of a compound is a fundamental physical property. For isotopically
labeled molecules such as Ethyl 2-methylbutanoate-d9, it is crucial to understand the mass
difference imparted by the substitution of hydrogen atoms with deuterium. The table below
summarizes the key quantitative data for Ethyl 2-methylbutanoate-d9 and its non-deuterated

analog.
Compound/isotope Chemical Formula Molecular Weight ( g/mol )
Ethyl 2-methylbutanoate-d9 C7HsD902 139.2403[1][2]
Ethyl 2-methylbutanoate C7H1402 130.18[3][4]
Deuterium (D) D orzH 2.014[5][6]1[7]
Hydrogen (H) H 1.008[8]

Methodology for Molecular Weight Determination
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The molecular weight of a chemical compound is determined by the sum of the atomic weights
of its constituent atoms. The chemical formula for the non-deuterated form, Ethyl 2-
methylbutanoate, is C7H1402[4][9]. In the deuterated variant, Ethyl 2-methylbutanoate-d9,
nine hydrogen atoms are replaced by deuterium atoms, resulting in the formula C7HsD9O2[1]

[2].
The calculation of the molecular weight is as follows:

o Ethyl 2-methylbutanoate: (7 x Atomic Weight of Carbon) + (14 x Atomic Weight of Hydrogen)
+ (2 x Atomic Weight of Oxygen)

o Ethyl 2-methylbutanoate-d9: (7 x Atomic Weight of Carbon) + (5 x Atomic Weight of
Hydrogen) + (9 x Atomic Weight of Deuterium) + (2 x Atomic Weight of Oxygen)

The significant mass difference between hydrogen (atomic weight = 1.008 amu) and deuterium
(atomic weight = 2.014 amu) is the primary reason for the increased molecular weight of the
deuterated compound[5][6][7][8]. This mass difference is a key feature exploited in various
scientific applications, including as tracers in metabolic studies and as internal standards in
mass spectrometry.

Logical Relationship Diagram

The following diagram illustrates the relationship between the standard and deuterated forms of
Ethyl 2-methylbutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Examination of the Molecular Weight of
Ethyl 2-methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-
methylbutanoate-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b12399081#molecular-weight-of-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12399081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

